N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H11ClN2O4S/c1-9(21)10-4-2-5-11(8-10)19-17(22)16-14(18)12-6-3-7-13(20(23)24)15(12)25-16/h2-8H,1H3,(H,19,22)
• InChI Key: LQTXSQQBIZRGCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C3=C(S2)C(=CC=C3)[N+](=O)[O-])Cl
• Molecular Formula: C17H11ClN2O4S
• Molecular Weight: 374.8 g/mol

Description

N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. It is a potent inhibitor of the enzyme casein kinase 2 (CK2), which is involved in many cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide involves the inhibition of the enzyme N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide. This enzyme is known to play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide, this compound can disrupt these processes, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide has been shown to have several biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. Moreover, this compound has been shown to inhibit the migration and invasion of cancer cells, which are essential for the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide is its potent inhibitory activity against N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide, which makes it a promising candidate for cancer therapy. However, this compound has some limitations in lab experiments, such as its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide. One of the areas of interest is the development of more potent and selective N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide inhibitors based on the structure of this compound. Moreover, the combination of this compound with other anticancer drugs could be explored further to enhance its effectiveness. Additionally, the potential use of this compound in other diseases, such as neurodegenerative disorders, could be investigated.

Scientific Research Applications

N-(3-acetylphenyl)-3-chloro-7-nitro-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer. Moreover, this compound has been found to enhance the effectiveness of other anticancer drugs, making it a promising candidate for combination therapy.